Cas no 953884-70-3 (CID 16782488)

• Product Name: CID 16782488
• CAS No: 953884-70-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6472365
• Update Time: 2025-05-19

CID 16782488 Chemical and Physical Properties

Names and Identifiers

• CID 16782488
• 1H-Indole, 2,3-dihydro-4,7-dimethoxy-

• Inchi： 1S/C10H13NO2/c1-12-8-3-4-9(13-2)10-7(8)5-6-11-10/h3-4,11H,5-6H2,1-2H3
• InChI Key： UNJOAZFVBNINLI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC=C2OC)CC1

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 332.0±42.0 °C(Predicted)
• pka: 4.81±0.20(Predicted)

Additional information on CID 16782488

Introduction to Compound with CAS No. 953884-70-3 and Product Name CID 16782488

The compound with the CAS number 953884-70-3 and the product name CID 16782488 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound, characterized by its precise chemical composition, has been extensively studied for its pharmacological effects and interactions with biological targets.

Recent research has highlighted the compound's role in modulating cellular pathways, particularly in the context of inflammation and immune response. Studies have demonstrated that CAS No. 953884-70-3 exhibits promising anti-inflammatory properties, making it a candidate for developing novel treatments for chronic inflammatory diseases. The compound's ability to interact with specific enzymes and receptors has been a focal point in preclinical trials, where it has shown efficacy in reducing cytokine production and alleviating inflammatory symptoms.

The product name CID 16782488 is derived from its Chemical Information Database entry, which provides detailed insights into its chemical behavior and potential applications. This compound has been tested in various in vitro and in vivo models, revealing its potential as a lead compound for drug development. Researchers have noted its stability under different conditions, which is crucial for pharmaceutical formulations. The compound's solubility profile also makes it suitable for diverse delivery systems, enhancing its therapeutic potential.

In the realm of medicinal chemistry, the synthesis of CAS No. 953884-70-3 has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to modify its structure, leading to derivatives with enhanced pharmacological activity. These derivatives are being evaluated for their efficacy in treating conditions such as autoimmune disorders and neurodegenerative diseases. The structural diversity of this compound class offers a rich scaffold for further chemical exploration.

One of the most intriguing aspects of CID 16782488 is its interaction with biological targets at the molecular level. Computational studies have predicted its binding affinity to various proteins involved in disease pathways, providing a rational basis for designing targeted therapies. These predictions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, confirming the compound's binding mode and affinity.

The pharmaceutical industry has taken notice of the potential of CAS No. 953884-70-3, leading to several ongoing clinical trials investigating its therapeutic efficacy. Early-phase trials have shown encouraging results, particularly in patients with refractory inflammatory conditions. The compound's ability to modulate immune responses without significant side effects makes it an attractive candidate for further development. Regulatory agencies are closely monitoring these trials to assess the safety and efficacy of this novel compound.

Future research directions include exploring the compound's potential in combination therapies, where it could be paired with other drugs to enhance therapeutic outcomes. Additionally, studies are underway to understand its long-term effects and potential for chronic use. The development of new analytical techniques has enabled researchers to monitor the compound's pharmacokinetics in greater detail, providing valuable data for optimizing dosing regimens.

The environmental impact of synthesizing and using CID 16782488 is also a consideration in its development. Efforts are being made to adopt green chemistry principles, reducing waste and energy consumption during production. Sustainable practices are essential for ensuring the long-term viability of pharmaceuticals and minimizing their ecological footprint.

In conclusion, the compound with CAS number 953884-70-3 and product name CID 16782488 represents a significant advancement in biomedical research. Its unique chemical properties and potential therapeutic applications make it a promising candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.